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Compound of Interest

Compound Name: PD-166866

Cat. No.: B1684483

Essential guidelines for the safe and compliant disposal of the selective FGFR1 inhibitor, PD-
166866, ensuring the protection of personnel and the environment.

For researchers and drug development professionals, meticulous adherence to safety
protocols extends beyond the bench to the proper disposal of chemical reagents. PD-166866,
a potent and selective fibroblast growth factor receptor 1 (FGFR1) tyrosine kinase inhibitor,
requires careful handling and disposal to mitigate potential hazards. This guide provides a
comprehensive, step-by-step approach to the safe disposal of PD-166866, aligning with
standard laboratory safety practices and regulatory considerations for chemical waste
management.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to consult the material's Safety Data
Sheet (SDS) and wear appropriate personal protective equipment (PPE), including safety
goggles, chemical-resistant gloves, and a laboratory coat. All handling of solid PD-166866 and
its concentrated solutions should be conducted in a certified chemical fume hood to prevent
inhalation of dust or aerosols.

Step-by-Step Disposal Protocol

The proper disposal of PD-166866, like most research chemicals, involves treating it as
hazardous chemical waste. Never dispose of PD-166866, in either solid or solution form, down
the drain or in regular trash.
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» Waste Identification and Segregation:

o Solid Waste: Unused or expired solid PD-166866 should be collected in a clearly labeled,
sealed container designated for solid chemical waste.

o Solutions: Solutions containing PD-166866, such as those prepared in Dimethyl Sulfoxide
(DMSO), should be collected in a separate, compatible, and clearly labeled container for
liquid chemical waste. Do not mix with incompatible waste streams.

o Contaminated Materials: All disposable labware that has come into direct contact with PD-
166866, including pipette tips, tubes, and gloves, should be considered chemically
contaminated and disposed of in a designated hazardous waste container.

e Waste Collection and Storage:
o Use only approved, leak-proof, and chemically compatible containers for waste collection.

o Clearly label all waste containers with "Hazardous Waste," the full chemical name ("PD-
166866"), the solvent (e.g., "in DMSQ"), and the approximate concentration and volume.

o Store waste containers in a designated, well-ventilated, and secure secondary
containment area, away from incompatible materials, until collection by your institution's
Environmental Health and Safety (EHS) department.

e Decontamination of Glassware:

o Reusable glassware that has been in contact with PD-166866 should be decontaminated.
A common procedure involves rinsing with a suitable solvent (such as ethanol or acetone,
depending on compatibility) to remove residual compound, followed by a thorough wash
with detergent and water. The initial solvent rinse should be collected as hazardous liquid
waste.

e Spill Management:

o In the event of a spill, evacuate the immediate area and alert your laboratory supervisor
and EHS.
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o For small spills of solid material, carefully sweep it up, avoiding dust generation, and place
it in a labeled hazardous waste container.

o For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite or sand), and
collect the absorbed material into a hazardous waste container.

o Decontaminate the spill area as recommended by your institution's safety protocols.

Data Presentation: PD-166866 Solubility for Solution
Waste Management

Understanding the solubility of PD-166866 is crucial for preparing solutions and managing
liquid waste. The following table summarizes its solubility in common laboratory solvents.

Solvent Solubility
DMSO =14 mg/mL
Ethanol Insoluble
Water Insoluble

Note: Data sourced from commercially available product information. Always refer to the
specific product information sheet for the lot you are using.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of PD-166866
waste.
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Caption: PD-166866 Disposal Workflow

By adhering to these procedures, researchers can ensure the safe and environmentally
responsible disposal of PD-166866, fostering a culture of safety and compliance within the
laboratory. Always consult your institution's specific guidelines for chemical waste
management.

¢ To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for PD-166866]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684483#pd-166866-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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